Cas no 41421-00-5 (2-(3-Methylphenyl)-1,3,4-oxadiazole)
41421-00-5 structure
Product Name:2-(3-Methylphenyl)-1,3,4-oxadiazole
CAS No:41421-00-5
MF:C9H8N2O
MW:160.17262172699
CID:3044723
Update Time:2025-09-20
2-(3-Methylphenyl)-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Methylphenyl)-1,3,4-oxadiazole
- 2-m-tolyl-1,3,4-oxadiazole
- ODZ100123
-
- Inchi： 1S/C9H8N2O/c1-7-3-2-4-8(5-7)9-11-10-6-12-9/h2-6H,1H3
- InChI Key： IUKXRBAYNRAFFQ-UHFFFAOYSA-N
- SMILES： O1C=NN=C1C1=CC=CC(C)=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 152
- XLogP3: 1.8
- Topological Polar Surface Area: 38.9
2-(3-Methylphenyl)-1,3,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019123877-25g |
2-(3-Methylphenyl)-1,3,4-oxadiazole |
41421-00-5 | 95% | 25g |
$480.00 | 2023-09-01 | |
| Chemenu | CM321840-25g |
2-(3-Methylphenyl)-1,3,4-oxadiazole |
41421-00-5 | 95% | 25g |
$*** | 2023-05-30 | |
| A2B Chem LLC | AI50103-1g |
2-(3-Methylphenyl)-1,3,4-oxadiazole |
41421-00-5 | 95% | 1g |
$75.00 | 2024-04-20 | |
| A2B Chem LLC | AI50103-5g |
2-(3-Methylphenyl)-1,3,4-oxadiazole |
41421-00-5 | 95% | 5g |
$209.00 | 2024-04-20 | |
| A2B Chem LLC | AI50103-10g |
2-(3-Methylphenyl)-1,3,4-oxadiazole |
41421-00-5 | 95% | 10g |
$315.00 | 2024-04-20 | |
| A2B Chem LLC | AI50103-25g |
2-(3-Methylphenyl)-1,3,4-oxadiazole |
41421-00-5 | 95% | 25g |
$532.00 | 2024-04-20 | |
| 1PlusChem | 1P00I8K7-1g |
2-(3-Methylphenyl)-1,3,4-oxadiazole |
41421-00-5 | 95% | 1g |
$83.00 | 2025-02-28 | |
| 1PlusChem | 1P00I8K7-5g |
2-(3-Methylphenyl)-1,3,4-oxadiazole |
41421-00-5 | 95% | 5g |
$217.00 | 2025-02-28 | |
| 1PlusChem | 1P00I8K7-10g |
2-(3-Methylphenyl)-1,3,4-oxadiazole |
41421-00-5 | 95% | 10g |
$328.00 | 2025-02-28 | |
| 1PlusChem | 1P00I8K7-25g |
2-(3-Methylphenyl)-1,3,4-oxadiazole |
41421-00-5 | 95% | 25g |
$566.00 | 2025-02-28 |
2-(3-Methylphenyl)-1,3,4-oxadiazole Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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